Cas no 1820649-82-8 (4-Piperidinemethanesulfonyl fluoride)
4-Piperidinemethanesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinemethanesulfonyl fluoride
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- Inchi: 1S/C6H12FNO2S/c7-11(9,10)5-6-1-3-8-4-2-6/h6,8H,1-5H2
- InChI Key: RTHLDHVQHUQNHH-UHFFFAOYSA-N
- SMILES: N1CCC(CS(F)(=O)=O)CC1
4-Piperidinemethanesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-226177-0.05g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 0.05g |
$245.0 | 2024-06-20 | |
| Enamine | EN300-226177-0.1g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 0.1g |
$366.0 | 2024-06-20 | |
| Enamine | EN300-226177-0.25g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 0.25g |
$524.0 | 2024-06-20 | |
| Enamine | EN300-226177-0.5g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 0.5g |
$824.0 | 2024-06-20 | |
| Enamine | EN300-226177-1.0g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 1.0g |
$1057.0 | 2024-06-20 | |
| Enamine | EN300-226177-2.5g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 2.5g |
$2071.0 | 2024-06-20 | |
| Enamine | EN300-226177-5.0g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 5.0g |
$3065.0 | 2024-06-20 | |
| Enamine | EN300-226177-10.0g |
(piperidin-4-yl)methanesulfonyl fluoride |
1820649-82-8 | 95% | 10.0g |
$4545.0 | 2024-06-20 |
4-Piperidinemethanesulfonyl fluoride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-Piperidinemethanesulfonyl fluoride
Recent Advances in the Application of 4-Piperidinemethanesulfonyl fluoride (CAS: 1820649-82-8) in Chemical Biology and Drug Discovery
4-Piperidinemethanesulfonyl fluoride (PMSF, CAS: 1820649-82-8) is a well-known serine protease inhibitor widely used in biochemical and pharmacological research. Recent studies have further elucidated its mechanism of action and expanded its applications in drug discovery and chemical biology. This research brief synthesizes the latest findings related to PMSF, focusing on its structural properties, inhibitory mechanisms, and emerging therapeutic potentials.
Recent structural studies have highlighted the unique binding characteristics of PMSF (1820649-82-8) with serine proteases. High-resolution X-ray crystallography and molecular dynamics simulations reveal that PMSF forms a covalent adduct with the active-site serine residue, leading to irreversible inhibition. These insights are critical for designing more selective and potent protease inhibitors, particularly in the context of inflammatory and neurodegenerative diseases where dysregulated protease activity is implicated.
In drug discovery, PMSF has been employed as a tool compound to validate novel protease targets. A 2023 study demonstrated its utility in screening for inhibitors of the SARS-CoV-2 main protease (Mpro), where PMSF served as a positive control due to its broad-spectrum activity. Additionally, derivatives of PMSF are being explored to enhance selectivity and reduce off-target effects, with several candidates showing promise in preclinical models of cancer and autoimmune disorders.
Beyond its traditional role as a protease inhibitor, PMSF (1820649-82-8) has recently been investigated for its potential in targeted protein degradation. Researchers have developed PMSF-based proteolysis-targeting chimeras (PROTACs) that selectively degrade disease-associated proteins. This innovative approach leverages PMSF's ability to covalently modify serine residues, offering a new strategy for tackling undruggable targets in oncology and beyond.
Despite its widespread use, challenges remain in optimizing PMSF's pharmacological properties. Recent pharmacokinetic studies have addressed its stability and bioavailability limitations, leading to the development of prodrug formulations with improved tissue penetration. These advancements are particularly relevant for central nervous system applications, where blood-brain barrier penetration is crucial.
In conclusion, 4-Piperidinemethanesulfonyl fluoride (1820649-82-8) continues to be a versatile tool in chemical biology and drug discovery. The latest research underscores its expanding role in structural biology, target validation, and novel therapeutic modalities like PROTACs. Future directions include the rational design of PMSF analogs with enhanced specificity and the exploration of its applications in emerging areas such as covalent drug discovery and chemical proteomics.
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